7-Chloro-4-methyl-1,3-benzothiazol-2-amine
Overview
Description
7-Chloro-4-methyl-1,3-benzothiazol-2-amine is a chemical compound with the CAS Number: 78584-09-5. It has a molecular weight of 198.68 . The IUPAC name for this compound is 7-chloro-4-methyl-1,3-benzothiazol-2-amine .
Synthesis Analysis
The synthesis of benzothiazoles, such as 7-Chloro-4-methyl-1,3-benzothiazol-2-amine, can be achieved through various methods. One approach involves a three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO, providing 2-unsubstituted benzothiazoles in good isolated yields with good functional group tolerance . Another method involves the condensation of 2-aminothiophenol with aldehydes in DMF, which efficiently provides 2-substituted benzothiazoles .Molecular Structure Analysis
The InChI code for 7-Chloro-4-methyl-1,3-benzothiazol-2-amine is 1S/C8H7ClN2S/c1-4-2-3-5(9)7-6(4)11-8(10)12-7/h2-3H,1H3,(H2,10,11) . This code provides a standard way to encode the compound’s molecular structure.Chemical Reactions Analysis
Benzothiazoles, including 7-Chloro-4-methyl-1,3-benzothiazol-2-amine, can undergo various chemical reactions. For instance, in a visible light-mediated synthesis of benzothiazoles from 2-aminothiophenol and aldehydes, an in situ-generated disulfide photosensitizes molecular oxygen to generate the key oxidants, singlet oxygen and superoxide anion, for the dehydrogenation step .Physical And Chemical Properties Analysis
7-Chloro-4-methyl-1,3-benzothiazol-2-amine is a solid compound . The compound’s molecular weight is 198.68 .Scientific Research Applications
Pharmacological Research
This compound has been studied for its potential in various pharmacological applications. For instance, derivatives of 2-aminobenzothiazole, which include 7-Chloro-4-methyl-1,3-benzothiazol-2-amine, have shown a range of activities such as anti-inflammatory, analgesic, anti-ulcer, anti-histaminic, anticancer, anticonvulsant, antileishmanial, antidiabetic, and antituberculosis properties .
Analytical Chemistry
In analytical chemistry, derivatives of benzothiazole are used for derivatization in the detection of biogenic amines such as amino acids and peptides. This is crucial for the quantitative analysis of these compounds in various biological matrices .
Antimicrobial Activity
There is research indicating that benzothiazole derivatives exhibit antimicrobial properties. Synthesis and characterization studies often include testing for antibacterial activity against various strains of bacteria .
Antimalarial Research
Benzothiazole derivatives have also been explored for their antimalarial activity. The design and synthesis of these compounds involve assessing their efficacy against malaria parasites through both in vitro and in vivo studies .
Anti-inflammatory and Analgesic Applications
Some studies have focused on synthesizing benzothiazole derivatives to evaluate their anti-inflammatory and analgesic effects. These studies often include assessments of ulcerogenic index and lipid peroxidation activities to determine the safety profile of these compounds .
Antioxidant Properties
Research into the antioxidant properties of thiazole derivatives has led to the synthesis of compounds that are screened for their in vitro antioxidant activities. This includes determining IC50 values to measure the potency of these compounds as antioxidants .
Mechanism of Action
Target of Action
Benzothiazole derivatives have been found to exhibit anti-tubercular activity . They have been discussed against the target DprE1, a crucial enzyme involved in the cell wall biosynthesis of Mycobacterium tuberculosis .
Mode of Action
Benzothiazole derivatives have been shown to inhibit the dpre1 enzyme, thereby disrupting the cell wall biosynthesis of mycobacterium tuberculosis .
Biochemical Pathways
As a benzothiazole derivative, it is likely to interfere with the cell wall biosynthesis pathway of mycobacterium tuberculosis by inhibiting the dpre1 enzyme .
Result of Action
Benzothiazole derivatives have been found to exhibit anti-tubercular activity, suggesting that they may inhibit the growth of mycobacterium tuberculosis .
Future Directions
Benzothiazoles, including 7-Chloro-4-methyl-1,3-benzothiazol-2-amine, continue to be an area of interest in medicinal chemistry due to their diverse chemical reactivities and broad spectrum of biological activities . Future research may focus on exploring new synthesis methods, studying their mechanisms of action, and developing new applications in medicinal chemistry.
properties
IUPAC Name |
7-chloro-4-methyl-1,3-benzothiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2S/c1-4-2-3-5(9)7-6(4)11-8(10)12-7/h2-3H,1H3,(H2,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZDLRPCFYGSRNU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)Cl)SC(=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90365973 |
Source
|
| Record name | 7-chloro-4-methyl-benzothiazol-2-ylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90365973 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
78584-09-5 |
Source
|
| Record name | 7-Chloro-4-methyl-2-benzothiazolamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=78584-09-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7-chloro-4-methyl-benzothiazol-2-ylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90365973 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7-chloro-4-methyl-1,3-benzothiazol-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Bis[2-iodo-3-(perfluorooctyl)propyl]adipate](/img/structure/B1607506.png)
![4-[3-(4-Chlorophenyl)-5-methyl-4-isoxazolyl]-2-pyrimidinethiol](/img/structure/B1607514.png)
